Cas no 93335-92-3 (4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride)

• Product Name: 4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride
• CAS No: 93335-92-3
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• MDL: MFCD01679543
• CID: 2710661
• PubChem ID: 22728095
• Update Time: 2025-10-28

4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(hydrazinylmethyl)-N,N-dimethylaniline,hydrochloride
• 4-(Hydrazinylmethyl)-N,N-dimethylaniline--hydrogen chloride (1/1)
• BS-48105
• 4-dimethylaminobenzylhydrazine hydrochloride
• Benzenamine,4-(hydrazinylmethyl)-N,N-dimethyl-,hydrochloride
• 201530-86-1
• 4-(Hydrazineylmethyl)-N,N-dimethylaniline xhydrochloride
• 4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride
• RZBGKBIGBDISHN-UHFFFAOYSA-N
• SCHEMBL6759888
• E75209
• CS-0162972
• 93335-92-3
• DTXSID50918505
• N,N-Dimethyl-alpha-hydrazino-p-toluidine hydrochloride
• Hydrazine, (p-(dimethylamino)benzyl)-, hydrochloride
• p-Toluidine, N,N-dimethyl-alpha-hydrazino-, hydrochloride
• 4-(hydrazinylmethyl)-N,N-dimethylaniline;hydrochloride

• MDL： MFCD01679543
• Inchi： 1S/C9H15N3.ClH/c1-12(2)9-5-3-8(4-6-9)7-11-10;/h3-6,11H,7,10H2,1-2H3;1H
• InChI Key： RZBGKBIGBDISHN-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)C1C=CC(=CC=1)CNN

Computed Properties

• Exact Mass: 201.1032752g/mol
• Monoisotopic Mass: 201.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride

Research Briefing on 4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride (CAS: 93335-92-3)

4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride (CAS: 93335-92-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest research developments, applications, and potential implications of this compound in drug discovery and development.

Recent studies have highlighted the role of 4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride as a versatile building block in organic synthesis and medicinal chemistry. Its unique hydrazinylmethyl and dimethylaniline moieties make it a valuable intermediate for the synthesis of various biologically active molecules. The compound has been particularly useful in the development of novel hydrazone-based compounds with potential therapeutic applications.

In pharmacological research, this compound has shown promise as a precursor for the synthesis of enzyme inhibitors and receptor modulators. Several research groups have utilized its chemical structure to develop compounds targeting neurological disorders and metabolic diseases. The hydrochloride salt form (93335-92-3) offers improved solubility and stability compared to the free base, making it more suitable for pharmaceutical formulations.

Recent synthetic methodologies have focused on optimizing the production of 4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride to achieve higher yields and purity. Advances in green chemistry approaches have been particularly noteworthy, with researchers developing more environmentally friendly synthetic routes that minimize hazardous byproducts while maintaining cost-effectiveness.

Analytical characterization studies using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed structural insights into this compound. These studies are crucial for understanding its reactivity patterns and potential modifications for specific applications in drug design.

The safety profile and toxicological aspects of 4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride have been investigated in recent preclinical studies. While generally considered safe for laboratory use with proper handling, researchers emphasize the need for comprehensive safety assessments when developing derivatives for potential therapeutic use.

Future research directions include exploring the compound's potential in targeted drug delivery systems and as a scaffold for developing novel antimicrobial agents. The growing interest in hydrazine derivatives for their diverse biological activities suggests that 4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride will continue to be an important compound in pharmaceutical research.